ethyl 4-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamido)benzoate

• IUPAC Name: ethyl 4-[[5-[(4-fluorophenyl)methoxy]-4-oxopyran-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H18FNO6/c1-2-28-22(27)15-5-9-17(10-6-15)24-21(26)19-11-18(25)20(13-30-19)29-12-14-3-7-16(23)8-4-14/h3-11,13H,2,12H2,1H3,(H,24,26)
• InChI Key: QBVLJIIQWFSTOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)F
• Molecular Formula: C22H18FNO6
• Molecular Weight: 411.4 g/mol

Description

Ethyl 4-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamido)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as EF-24 and is a synthetic analog of curcumin, a natural compound found in turmeric. EF-24 has been found to exhibit potent anti-cancer, anti-inflammatory, and anti-oxidant properties, making it a promising candidate for further research.

Scientific Research Applications

Hydrogen-Bonded Supramolecular Structures

Research on related pyrazolylbenzoates has demonstrated the formation of hydrogen-bonded supramolecular structures. Such compounds are linked through N-H...O hydrogen bonds, forming chains and sheets that contribute to our understanding of molecular interactions and the design of new materials with specific properties (Portilla et al., 2007).

Antimicrobial and Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues, including compounds with a benzylamino moiety similar to ethyl 4-(5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamido)benzoate, have been evaluated for their in vitro Mycobacterium tuberculosis inhibitory activity. This demonstrates the potential for related compounds to contribute to the development of new antibacterial and antituberculosis therapies (Jeankumar et al., 2013).

Chemical Synthesis and Reactivity

The Diels–Alder reactions involving ethyl pyran carboxylates have been studied for the preparation of trifluoromethyl-containing derivatives. This research is crucial for developing new synthetic pathways and creating molecules with potential applications in pharmaceuticals and materials science (Kondratov et al., 2014).

Anticholinesterase Activity

Studies on coumarin-3-carboxamides bearing a tryptamine moiety, similar in complexity to the subject compound, have shown significant activity toward acetylcholinesterase (AChE). This indicates the potential of related compounds in the treatment of diseases like Alzheimer's (Ghanei-Nasab et al., 2016).

Molecular Docking and Drug Development

The synthesis of novel derivatives from ethyl pyran carboxylate for xanthine oxidase inhibitory activity highlights the role of such compounds in drug development, particularly for treating conditions like gout (Qi et al., 2015).